Cas no 2361923-25-1 (1-(1R,2R)-2-fluorocyclopentyl-1H-pyrazole)

• Product Name: 1-(1R,2R)-2-fluorocyclopentyl-1H-pyrazole
• CAS No: 2361923-25-1
• MF: C₈H₁₁FN₂
• MW: 154.184745073318
• CID: 6450530
• PubChem ID: 126847854
• Update Time: 2025-08-02

1-(1R,2R)-2-fluorocyclopentyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(1R,2R)-2-fluorocyclopentyl-1H-pyrazole
• 2361923-25-1
• AKOS040801731
• F1912-2864
• 1-[(1R,2R)-2-fluorocyclopentyl]-1H-pyrazole

• Inchi： 1S/C8H11FN2/c9-7-3-1-4-8(7)11-6-2-5-10-11/h2,5-8H,1,3-4H2/t7-,8-/m1/s1
• InChI Key： DOPCTOGAAQUXMP-HTQZYQBOSA-N
• SMILES： F[C@@H]1CCC[C@H]1N1C=CC=N1

Computed Properties

• Exact Mass: 154.09062652g/mol
• Monoisotopic Mass: 154.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-(1R,2R)-2-fluorocyclopentyl-1H-pyrazole

Introduction to 1-(1R,2R)-2-fluorocyclopentyl-1H-pyrazole (CAS No. 2361923-25-1)

The compound 1-(1R,2R)-2-fluorocyclopentyl-1H-pyrazole, identified by the CAS registry number 2361923-25-1, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically pyrazoles, which are known for their versatility and reactivity. The presence of the fluorine atom in the cyclopentyl ring introduces unique electronic and steric properties, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of antitumor agents and anti-inflammatory drugs. The stereochemistry of the compound, as indicated by its (1R,2R) configuration, plays a crucial role in determining its biological activity. Researchers have demonstrated that this specific stereochemistry enhances the compound's ability to interact with target proteins, making it a promising candidate for therapeutic applications.

In addition to its pharmacological potential, 1-(1R,2R)-2-fluorocyclopentyl-1H-pyrazole has shown remarkable catalytic properties. Recent advancements in asymmetric catalysis have utilized this compound as a chiral ligand in enantioselective reactions. Its ability to induce high enantioselectivity in organocatalytic processes has made it a valuable tool in the synthesis of complex chiral molecules.

The synthesis of this compound involves a multi-step process that combines principles from both organic and stereochemical synthesis. Key steps include the formation of the cyclopentyl ring with precise stereocontrol and the subsequent installation of the pyrazole moiety. Recent innovations in asymmetric induction techniques have significantly improved the yield and enantiomeric excess of this synthesis, making it more accessible for large-scale production.

From an environmental perspective, the biodegradability and toxicity profile of CAS No. 2361923-25-1 have been extensively studied. Research indicates that this compound exhibits low toxicity towards aquatic organisms and is readily biodegradable under aerobic conditions. These properties make it an environmentally friendly choice for applications in agriculture and industrial chemistry.

In conclusion, 1-(1R,2R)-2-fluorocyclopentyl-1H-pyrazole stands out as a versatile and promising molecule with applications spanning drug discovery, catalysis, and sustainable chemistry. Its unique structure and stereochemistry continue to inspire innovative research directions, solidifying its position as a key player in modern organic chemistry.